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Compound of Interest

Compound Name: SMW139

Cat. No.: B15570563 Get Quote

Disclaimer: The following information is intended as a general guide for trained laboratory

personnel. A specific Safety Data Sheet (SDS) containing detailed disposal procedures for

SMW139 (CAS 2133010-38-3) was not publicly available at the time of this writing.

Researchers must consult their institution's Environmental Health and Safety (EHS)

department and the specific SDS provided by the chemical supplier before handling or

disposing of this compound. It is crucial to distinguish the research chemical SMW139 from

other similarly named industrial products, such as "Altrofix W139," which is an isocyanate-

containing mixture with different and significant hazards[1].

SMW139 is a selective allosteric antagonist of the P2X7 receptor, utilized in research settings

to study inflammation, Alzheimer's disease, and multiple sclerosis[2]. Often, it is used in its

radiolabeled form, [¹¹C]SMW139, as a tracer for Positron Emission Tomography (PET) imaging

to investigate neuroinflammation[3][4][5][6]. Proper disposal is dictated by its chemical

properties and, when applicable, its radioactivity.

General Disposal Principles for Novel Research
Chemicals
In the absence of explicit disposal instructions, SMW139 should be treated as hazardous

chemical waste. The following procedural guidance is based on standard laboratory safety

protocols for novel or uncharacterized compounds.

1. Waste Segregation and Collection:
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Do not dispose of SMW139 down the drain or in regular trash.

Collect all waste containing SMW139 (e.g., pure compound, contaminated consumables,

solutions) in a designated, chemically resistant, and sealable waste container.

The container must be clearly labeled with the full chemical name ("SMW139"), CAS number

(2133010-38-3), and appropriate hazard symbols as determined by a qualified safety

professional.

2. Handling and Personal Protective Equipment (PPE):

Always handle SMW139 within a fume hood to avoid inhalation.

Wear appropriate PPE, including a lab coat, safety glasses or goggles, and chemical-

resistant gloves.

3. Disposal of [¹¹C]SMW139 (Radiolabeled):

The disposal of [¹¹C]SMW139 is primarily governed by regulations for radioactive waste.

Carbon-11 has a very short half-life (approximately 20.3 minutes).

Waste should be segregated into appropriate radioactive waste containers.

Typically, short-lived radioactive waste is stored for decay in a designated, shielded area.

After a sufficient decay period (usually 10 half-lives), the waste may be disposed of as

chemical waste, pending confirmation with a radiation survey meter.

Always follow the specific protocols established by your institution's Radiation Safety Officer

(RSO).

Quantitative Data and Experimental Protocols
Specific quantitative data (e.g., concentration limits for sewer disposal, neutralization

parameters) and detailed experimental protocols for the disposal of SMW139 are not available

in the reviewed literature. This information would typically be found in the manufacturer's Safety

Data Sheet (SDS). For research compounds, such detailed public data is often limited.
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Disposal Workflow
The logical workflow for determining the proper disposal route for a research chemical like

SMW139 is outlined below. This process ensures that safety and regulatory compliance are

prioritized at each step.
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Initial Assessment

Radioactive Waste Protocol

Chemical Waste Protocol

Start: Need to Dispose of SMW139 Waste

Is the waste
radiolabeled with ¹¹C?

Segregate into
Radioactive Waste Container

Yes

Consult Manufacturer's SDS
and Institutional EHS

No

Consult Institutional
Radiation Safety Officer (RSO)

Store for Decay
(following RSO protocol)

Survey Waste to Confirm
Absence of Radioactivity

Relabel as Chemical Waste

Proceed to Chemical Disposal

Collect in Designated,
Labeled Hazardous Waste Container

Arrange for Pickup by
Certified Waste Disposal Service

End: Proper Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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